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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)benzothiazole

Cat. No.: B1219517 Get Quote

An In-depth Technical Guide to 2-(4-Chlorophenyl)benzothiazole: Commercial Availability,

Synthesis, and Applications

Introduction
2-(4-Chlorophenyl)benzothiazole is a versatile heterocyclic compound that has garnered

significant interest within the scientific community. Its unique structure, featuring a

benzothiazole core substituted with a 4-chlorophenyl group, makes it a valuable building block

in medicinal chemistry and materials science.[1][2] This compound serves as a key

intermediate in the synthesis of various biologically active molecules and is actively researched

for its potential as an anti-cancer and anti-inflammatory agent.[1] Furthermore, it has

applications in the agrochemical industry as a component in pesticides and herbicides and is

used in materials science to enhance the durability of polymers.[1] This guide provides a

comprehensive overview of its commercial availability, synthesis protocols, and key

applications for researchers, scientists, and drug development professionals.

Physicochemical Properties
A summary of the key physicochemical properties of 2-(4-Chlorophenyl)benzothiazole is

presented below. This data is essential for its handling, characterization, and use in

experimental settings.
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Property Value Reference

CAS Number 6265-91-4 [1]

Molecular Formula C₁₃H₈ClNS [1]

Molecular Weight 245.72 g/mol [1]

Appearance
Light yellow to yellow to green

powder/crystal
[1]

Melting Point 117-118 °C [1][3][4]

Boiling Point 381.9 °C at 760 mmHg [4]

Purity ≥ 98% (GC) [1]

IUPAC Name
2-(4-chlorophenyl)-1,3-

benzothiazole
[2][5]

InChI Key
GEYFXQNOTPBYPC-

UHFFFAOYSA-N
[2][5]

Commercial Availability and Suppliers
2-(4-Chlorophenyl)benzothiazole is available from various chemical suppliers, typically for

research and development purposes. The availability and pricing can vary, and it is often sold

in quantities ranging from milligrams to several grams.
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Supplier
Product Number /
Catalog No.

Purity Availability / Notes

Sigma-Aldrich S718955 Not specified

Sold as "AldrichCPR"

for early discovery

research. Buyer

assumes

responsibility to

confirm identity and

purity.[6]

Chem-Impex 02129 ≥ 98% (GC)

Available in 5g

quantities, with

options for bulk

quotes.[1]

Smolecule S600475 Not specified
In stock for research

purposes only.[2]

NINGBO INNO

PHARMCHEM

CO.,LTD.

N/A Not specified

Manufacturer and

supplier based in

China.[4]

Henan Allgreen

Chemical Co., Ltd
N/A Not specified

Customized

manufacturing and

supply.[7]

Synthesis of 2-(4-Chlorophenyl)benzothiazole
The synthesis of 2-substituted benzothiazoles is a well-established area of organic chemistry.

[8][9] Common methods involve the condensation of 2-aminothiophenol with aldehydes or acyl

chlorides.[2][9][10]

General Synthesis Workflow
A general workflow for synthesizing 2-(4-Chlorophenyl)benzothiazole involves the reaction of

2-aminothiophenol with a 4-chlorophenyl precursor, followed by cyclization and oxidation to

form the benzothiazole ring.
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Caption: General workflow for the synthesis of 2-(4-Chlorophenyl)benzothiazole.

Detailed Experimental Protocol: Ultrasound-Mediated
Synthesis
This protocol describes an efficient and environmentally friendly method for synthesizing 2-(4-
Chlorophenyl)benzothiazole using ultrasonic irradiation, adapted from a procedure for similar

derivatives.[3] This method is notable for being solvent- and catalyst-free, with a short reaction

time.

Materials:

2-Aminothiophenol

4-Chlorobenzaldehyde
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Ultrasonic probe irradiator

Procedure:

In a suitable reaction vessel, mix equimolar amounts of 2-aminothiophenol and 4-

chlorobenzaldehyde.

Introduce the probe of the ultrasonic irradiator into the reaction mixture.

Irradiate the mixture with ultrasound at room temperature for approximately 20 minutes.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, the resulting solid product is purified. This can be achieved by washing

with a suitable solvent (e.g., cold ethanol) and recrystallization to yield pure 2-(4-
Chlorophenyl)benzothiazole.

The final product can be characterized by IR, ¹H-NMR, and ¹³C-NMR spectroscopy to

confirm its structure.[3]

Applications in Research and Drug Development
2-(4-Chlorophenyl)benzothiazole and its derivatives are recognized for their broad range of

biological activities, making them privileged scaffolds in drug discovery.[8][11]

Induction of Cytochrome P450 1A1 (CYP1A1)
2-(4-Chlorophenyl)benzothiazole, referred to as CPBT in some studies, is a potent inducer of

aryl hydrocarbon hydroxylase (AHH) activity, which is primarily mediated by Cytochrome P450

1A1 (CYP1A1).[12] Research has shown that CPBT can induce AHH activity more effectively

than the prototypical inducer 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD) in certain cell lines.

[12] This induction is mediated through the Aryl Hydrocarbon Receptor (AhR) signaling

pathway.[12]

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway
The diagram below illustrates the mechanism by which 2-(4-Chlorophenyl)benzothiazole
induces CYP1A1 expression.
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Caption: The AhR signaling pathway activated by 2-(4-Chlorophenyl)benzothiazole.

Anticancer and Other Biological Activities
Benzothiazole derivatives, including those structurally similar to 2-(4-
Chlorophenyl)benzothiazole, exhibit a wide range of pharmacological activities. They are

investigated for their potential as:

Anticancer agents: By interacting with various cellular targets and pathways.[2][8][11]

Antimicrobial and Antifungal agents: Showing efficacy against various pathogens.[8]

Anti-inflammatory agents: Modulating inflammatory responses.[8]

Neuroprotective agents: Studied in the context of diseases like Parkinson's and Alzheimer's.

[13][14]

Experimental Protocols for Biological Assays
To evaluate the biological activity of 2-(4-Chlorophenyl)benzothiazole, specific assays are

employed. The following is a representative workflow for an Aryl Hydrocarbon Hydroxylase

(AHH) activity assay.
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Workflow for Aryl Hydrocarbon Hydroxylase (AHH)
Activity Assay
This workflow outlines the key steps to measure the induction of CYP1A1 enzyme activity in a

cell-based assay following treatment with an inducing agent like 2-(4-
Chlorophenyl)benzothiazole.
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1. Cell Culture
(e.g., Hepa-1, JEG-3)

2. Treatment
Add 2-(4-Chlorophenyl)benzothiazole

and control compounds (TCDD, vehicle)

3. Incubation
Allow time for gene expression

and protein synthesis

4. Cell Lysis
Prepare cell lysates containing

induced enzymes

5. Enzyme Reaction
Incubate lysate with a

fluorogenic CYP1A1 substrate
(e.g., EROD)

6. Measurement
Quantify the fluorescent product

using a plate reader

7. Data Analysis
Calculate enzyme activity and

compare treatment groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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